The nitration of α-phenyl-o-toluic acid

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000218

Abstract

The nitration of α-phenyl-o-toluic acid with fuming (90%) nitric acid gives α-2,4-dinitrophenyl-5-nitro-o-toluic acid as the major product. Optimum conditions for the preparation, and experiments leading to the structural assignment, are described.

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